Cas no 1879399-03-7 (Spiro[naphthalene-2(1H),2'-oxirane]-3'-carbonitrile, 3,4-dihydro-)

• Product Name: Spiro[naphthalene-2(1H),2'-oxirane]-3'-carbonitrile, 3,4-dihydro-
• CAS No: 1879399-03-7
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 5276332
• Update Time: 2025-07-29

Spiro[naphthalene-2(1H),2'-oxirane]-3'-carbonitrile, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• Spiro[naphthalene-2(1H),2'-oxirane]-3'-carbonitrile, 3,4-dihydro-

• Inchi： 1S/C12H11NO/c13-8-11-12(14-11)6-5-9-3-1-2-4-10(9)7-12/h1-4,11H,5-7H2
• InChI Key： KHAJICWVRRCICD-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CCC21C(C#N)O2

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on Spiro[naphthalene-2(1H),2'-oxirane]-3'-carbonitrile, 3,4-dihydro-

Introduction to Spiro[naphthalene-2(1H),2'-oxirane]-3'-carbonitrile, 3,4-dihydro- (CAS No. 1879399-03-7)

Spiro[naphthalene-2(1H),2'-oxirane]-3'-carbonitrile, 3,4-dihydro- (CAS No. 1879399-03-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of spirocyclic oxiranes, which are known for their unique structural and functional properties. The presence of a nitrile group and a dihydro structure further enhances its potential applications in the development of novel therapeutic agents.

The molecular structure of Spiro[naphthalene-2(1H),2'-oxirane]-3'-carbonitrile, 3,4-dihydro- features a spirocyclic core composed of two fused rings: a naphthalene ring and an oxirane ring. This spirocyclic arrangement imparts exceptional stability and rigidity to the molecule, making it an attractive scaffold for drug design. The nitrile group at the 3'-position introduces a polar and electron-withdrawing moiety, which can significantly influence the compound's reactivity and binding interactions with biological targets.

In recent years, there has been a growing interest in the development of spirocyclic oxiranes as pharmacophores due to their ability to exhibit multiple biological activities. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The unique structural features of Spiro[naphthalene-2(1H),2'-oxirane]-3'-carbonitrile, 3,4-dihydro- make it a particularly intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex pharmacological entities. The spirocyclic core provides a stable framework that can be modified at multiple positions to tailor its biological activity. For instance, the introduction of additional functional groups at the 3-position or the 4-position can lead to derivatives with enhanced potency or selectivity against specific biological targets.

Recent studies have demonstrated that spirocyclic oxiranes can act as potent inhibitors of various enzymes and receptors involved in disease pathways. For example, derivatives of spirocyclic oxiranes have been shown to inhibit kinases and phosphodiesterases, which are key targets in cancer therapy. The nitrile group in Spiro[naphthalene-2(1H),2'-oxirane]-3'-carbonitrile, 3,4-dihydro- may also contribute to its inhibitory activity by forming hydrogen bonds or participating in electrostatic interactions with the active sites of these enzymes.

The synthesis of Spiro[naphthalene-2(1H),2'-oxirane]-3'-carbonitrile, 3,4-dihydro- involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group modifications. The use of advanced catalytic systems has also been explored to improve the efficiency of these synthetic processes.

In addition to its potential as a drug lead, this compound has also been investigated for its role in materials science. Spirocyclic oxiranes can be incorporated into polymers and coatings to enhance their mechanical properties or biodegradability. The stability provided by the spirocyclic core makes these materials suitable for applications where durability is essential.

The biological activity of Spiro[naphthalene-2(1H),2'-oxirane]-3'-carbonitrile, 3,4-dihydro has been further explored through computational studies and molecular modeling techniques. These studies have provided valuable insights into its interaction with biological targets and have helped guide the design of more effective derivatives. By leveraging computational methods, researchers can predict the binding affinity and specificity of this compound, thereby accelerating the drug discovery process.

The future prospects for this compound are promising, with ongoing research focused on expanding its therapeutic applications. Novel synthetic strategies are being developed to access new derivatives with improved pharmacological profiles. Additionally, preclinical studies are being conducted to evaluate the safety and efficacy of this compound in vivo.

In conclusion, Spiro[naphthalene-2(1H),2'-oxirane]-3'-carbonitrile, 3,4-dihydro- (CAS No. 1879399-03-7) is a versatile and highly functional compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features make it an attractive scaffold for drug design, while its diverse biological activities suggest numerous therapeutic applications. As research continues to uncover new aspects of this compound's properties and potential uses, it is likely to play an increasingly important role in the development of novel therapeutic agents.